RO5212054
Description
RO5212054, also known as RG7256 or PLX3603, is a n orally available BRAF V600E kinase inhibitor with potential antineoplastic activity. BRAF(V600E) kinase inhibitor RO5212054 selectively binds to the ATP-binding site of BRAF(V600E) kinase and inhibits its activity, which may result in an inhibition of an over-activated MAPK signaling pathway downstream in BRAF(V600E) kinase-expressing tumor cells and a reduction in tumor cell proliferation. The valine to glutamic acid substitution at residue 600 accounts for about 90% of BRAF gene mutations; the oncogenic product, BRAF(V600E) kinase, exhibits a markedly elevated activity that over-activates the MAPK signaling pathway.
Scientific Research Applications
Antitumor Properties in Non-Small Cell Lung Cancer
- Study Context : Investigating the antitumor effects of resibufogenin in non-small cell lung cancer (NSCLC).
- Key Findings : Resibufogenin showed dose-dependent reduction in cell viability and invasion in NSCLC cells, suggesting potential as an antitumor agent. The mechanism involves caspase-1-dependent pyroptosis through ROS-mediated NF-κB suppression (Yin et al., 2020).
Role in Autoimmune Conditions
- Study Context : Exploring the role of the 52,000 MW Ro/SS‐A (Ro52) protein, associated with autoimmune conditions like Sjögren's syndrome and systemic lupus erythematosus.
- Key Findings : Ro52, an interferon-γ inducible protein, is involved in the regulation of pro-inflammatory cytokines and may have implications in autoimmune pathogenesis (Rhodes et al., 2002).
Immunobiology in Autoimmunity
- Study Context : Reviewing the immunobiological aspects of Ro52 in autoimmune diseases.
- Key Findings : Ro52, a part of the TRIM protein family, has a significant role in immune responses and autoimmune pathogenesis. Its ubiquitination activities and expression in the immune system are critical in the context of autoimmune inflammation (Oke & Wahren-Herlenius, 2012).
properties
Product Name |
RO5212054 |
|---|---|
Molecular Formula |
C9H10Cl4N2O |
Appearance |
Solid powder |
synonyms |
RO5212054; RO-5212054; RO 5212054; RG7256; RG 7256; RG-7256; PLX3603; PLX-3603; PLX 3603.; NONE |
Origin of Product |
United States |
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